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Compound of Interest

Compound Name: Cytochalasin B

Cat. No.: B054738

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cytochalasin B is a cell-permeable mycotoxin produced by fungi of the Phoma genus.[1] It is a
potent inhibitor of actin polymerization, a fundamental process in eukaryotic cells. By binding to
the barbed end of actin filaments, Cytochalasin B effectively blocks the addition of new actin
monomers, leading to the disruption of the actin cytoskeleton.[2][3] This interference with actin
dynamics affects numerous cellular functions, including cell division, migration, glucose
transport, and the maintenance of cell morphology, making it an invaluable tool in cell biology
research and a potential agent in cancer therapy.[4][5]

These application notes provide a detailed protocol for the preparation of Cytochalasin B
stock solutions from powder, ensuring accurate and reproducible experimental outcomes.

Physicochemical Properties and Solubility

A thorough understanding of the physicochemical properties of Cytochalasin B is crucial for
the accurate preparation of stock solutions.
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Property Value Reference
Molecular Formula C29H37NOs
Molecular Weight 479.6 g/mol
Crystalline solid / White to off-
Appearance i
white powder
Purity >98%

Cytochalasin B is sparingly soluble in aqueous solutions but readily dissolves in several

organic solvents.

Solvent

Solubility Reference

Dimethyl sulfoxide (DMSO)

~20 mg/mL (~41.7 mM)

Ethanol

~20 mg/mL (~41.7 mM)

Dimethylformamide (DMF)

~30 mg/mL

Experimental Protocols
Materials and Equipment

Cytochalasin B powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

or vials

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
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Safety Precautions

Cytochalasin B is a mycotoxin and should be handled with care in a well-ventilated area,

preferably a chemical fume hood. Avoid inhalation of the powder and contact with skin and

eyes. Always wear appropriate PPE. Consult the Safety Data Sheet (SDS) for comprehensive

handling and disposal information.

Stock Solution Preparation (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of Cytochalasin B in DMSO,

a commonly used concentration for cell culture experiments.

Equilibration: Allow the vial of Cytochalasin B powder to equilibrate to room temperature
before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Cytochalasin B
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.796 mg of
Cytochalasin B (Molecular Weight = 479.6 g/mol ).

Dissolution: Add the weighed Cytochalasin B powder to a sterile microcentrifuge tube. Add
the appropriate volume of anhydrous DMSO to achieve the desired concentration. For 1 mL
of a 10 mM solution, add 1 mL of DMSO.

Mixing: Vortex the solution until the Cytochalasin B is completely dissolved. Gentle warming
may be applied if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage and Stability

Proper storage is critical to maintain the activity of the Cytochalasin B stock solution.
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Storage Condition Stability Reference

Powder > 4 years at -20°C

Up to 6 months at -80°C; up to
1 month at -20°C

DMSO Stock Solution

Not recommended for storage

Aqueous Solution
beyond one day

Application Guidelines

The optimal working concentration of Cytochalasin B can vary depending on the cell type and
the specific application. It is recommended to perform a dose-response experiment to
determine the ideal concentration for your experimental setup.

L. Typical Working
Application Reference

Concentration

Inhibition of Actin

o 2 uM
Polymerization
Induction of Apoptosis in HeLa
7.9 uM
Cells (ICso)
Cytokinesis-Block
i 3 -6 ug/mL
Micronucleus Assay
Studies in Human Breast
10 - 20 uM

Cancer Cells

Mechanism of Action and Signaling Pathway

Cytochalasin B exerts its biological effects primarily by disrupting actin polymerization. It binds
to the fast-growing (barbed) end of actin filaments, preventing the addition of actin monomers.
This leads to a net depolymerization of actin flaments and the collapse of the actin
cytoskeleton. The disruption of this critical cellular structure can trigger downstream signaling
events, including the induction of apoptosis through the mitochondrial pathway.
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Caption: Cytochalasin B induced apoptosis pathway.

Experimental Workflow Diagram

The following diagram illustrates the key steps for preparing a Cytochalasin B stock solution.
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Caption: Workflow for Cytochalasin B stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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